3-(2-ethoxyethyl)-5,6-dimethoxybenzo[d]thiazol-2(3H)-imine
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Overview
Description
3-(2-ethoxyethyl)-5,6-dimethoxybenzo[d]thiazol-2(3H)-imine is a useful research compound. Its molecular formula is C13H18N2O3S and its molecular weight is 282.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
- Derivatives of similar compounds, like 5,6-Dimethoxybenzo[b]thiophen-2-(3H)one, have been synthesized, showcasing potential in developing various chemical compounds (Camoutsis et al., 1981).
Biological Activities
- Compounds with structures analogous to 3-(2-ethoxyethyl)-5,6-dimethoxybenzo[d]thiazol-2(3H)-imine have been studied for their antimicrobial activities, indicating potential in medical and biological research (Hussein & Azeez, 2013).
Environmental Impact
- The impact of similar compounds on soil microbes, particularly in agricultural land, has been investigated. This highlights the importance of understanding the environmental effects of such chemicals (Papadopoulou et al., 2015).
Theoretical Studies
- Theoretical investigations have been conducted on compounds with similar structures, focusing on molecular properties like HOMO-LUMO gaps and reactivity descriptors. This provides insights into their potential applications in various fields (Miar et al., 2021).
Chemical Synthesis and Reaction
- Studies on the synthesis and reactions of thiazol-2(3H)-imine derivatives suggest potential applications in chemical manufacturing and pharmaceuticals (Elsawah et al., 2020).
Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit a broad range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These activities suggest that the compound may interact with a variety of targets, depending on its specific structure and functional groups.
Mode of Action
For instance, some thiazole derivatives have been found to inhibit the activity of certain enzymes, leading to a decrease in the production of harmful substances in the body .
Pharmacokinetics
Thiazole derivatives are known to have diverse pharmacokinetic properties, depending on their specific structure and functional groups .
Result of Action
Thiazole derivatives have been found to exhibit a broad range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These activities suggest that the compound may have a variety of effects at the molecular and cellular level.
Action Environment
It is known that the biological activity of thiazole derivatives can be influenced by a variety of factors, including the presence of other substances in the body, the ph of the environment, and the temperature .
Safety and Hazards
Future Directions
Benzothiazole derivatives, including “3-(2-ethoxyethyl)-5,6-dimethoxybenzo[d]thiazol-2(3H)-imine”, have shown potential in various areas of research due to their diverse biological and pharmacological activities . Future research could focus on exploring these activities further and developing new benzothiazole-based drugs.
Properties
IUPAC Name |
3-(2-ethoxyethyl)-5,6-dimethoxy-1,3-benzothiazol-2-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3S/c1-4-18-6-5-15-9-7-10(16-2)11(17-3)8-12(9)19-13(15)14/h7-8,14H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRYBEIVRGGNHMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=CC(=C(C=C2SC1=N)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.